Cas no 1638763-42-4 (2,4-dichloro-6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 2,4-dichloro-6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1638763-42-4
• MF: C₇H₄Cl₂IN₃
• MW: 327.937231063843
• CID: 4612154
• PubChem ID: 118997989
• Update Time: 2025-11-01

2,4-dichloro-6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine
• 7H-Pyrrolo[2,3-d]pyrimidine, 2,4-dichloro-6-iodo-7-methyl-
• 2,4-dichloro-6-iodo-7-methylpyrrolo[2,3-d]pyrimidine
• SB14137
• PS-16792
• CS-0056465
• MFCD27987435
• P14427
• 1638763-42-4

• Inchi： 1S/C7H4Cl2IN3/c1-13-4(10)2-3-5(8)11-7(9)12-6(3)13/h2H,1H3
• InChI Key： CKQREJUSPJUIPH-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=C2C=C(I)N(C)C2=N1

Computed Properties

• Exact Mass: 326.88270g/mol
• Monoisotopic Mass: 326.88270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.7Ų

Additional information on 2,4-dichloro-6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine

Recent Advances in the Study of 2,4-Dichloro-6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine (CAS: 1638763-42-4)

The compound 2,4-dichloro-6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine (CAS: 1638763-42-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This heterocyclic compound, characterized by its unique pyrrolo[2,3-d]pyrimidine core, has been explored for its ability to modulate various biological targets, including kinases and other enzymes involved in critical signaling pathways. Recent studies have highlighted its utility in the development of novel therapeutics for cancer, inflammatory diseases, and infectious diseases.

One of the key areas of research involving this compound is its role as a precursor in the synthesis of kinase inhibitors. Kinases are pivotal in cellular signaling and are often dysregulated in diseases such as cancer. The structural features of 2,4-dichloro-6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine allow for selective modifications that can enhance binding affinity and specificity towards target kinases. Recent publications have demonstrated its efficacy in inhibiting specific kinases, such as JAK and EGFR, which are implicated in tumor growth and proliferation. These findings underscore the compound's potential as a lead structure for the development of next-generation kinase inhibitors.

In addition to its applications in oncology, this compound has also been investigated for its anti-inflammatory properties. Researchers have synthesized derivatives of 2,4-dichloro-6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine and evaluated their effects on inflammatory mediators such as cytokines and chemokines. Preliminary results suggest that certain derivatives can effectively suppress the production of pro-inflammatory cytokines, making them promising candidates for the treatment of chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Another exciting development is the exploration of this compound in the context of infectious diseases. Recent studies have shown that derivatives of 2,4-dichloro-6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine exhibit potent antimicrobial activity against a range of pathogens, including drug-resistant bacteria and fungi. The mechanism of action appears to involve interference with microbial DNA synthesis and cell wall integrity, highlighting its potential as a broad-spectrum antimicrobial agent. These findings are particularly relevant in the face of rising antimicrobial resistance and the urgent need for new therapeutic options.

The synthetic versatility of 2,4-dichloro-6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine has also been a focal point of recent research. Advances in synthetic methodologies have enabled the efficient production of diverse derivatives with tailored pharmacological properties. For instance, recent work has optimized the halogenation and alkylation reactions of the pyrrolo[2,3-d]pyrimidine core, facilitating the rapid generation of compound libraries for high-throughput screening. These developments have accelerated the identification of novel bioactive molecules and expanded the scope of applications for this scaffold.

In conclusion, 2,4-dichloro-6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine (CAS: 1638763-42-4) represents a promising chemical entity with broad applicability in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for the development of therapeutics targeting kinases, inflammatory pathways, and microbial infections. Ongoing research continues to uncover new opportunities for this compound, reinforcing its importance in the field of chemical biology and medicinal chemistry. Future studies will likely focus on further optimizing its pharmacological profile and exploring its potential in combination therapies and personalized medicine.